Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate

• IUPAC Name: ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate
• InChI: InChI=1S/C10H10N2O3/c1-3-14-10(13)8-5-4-7-6(2)12-15-9(7)11-8/h4-5H,3H2,1-2H3
• InChI Key: XYKYXEUYYXEKJZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC2=C(C=C1)C(=NO2)C
• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• CAS RN: 950143-81-4

Description

Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate is a chemical compound with the CAS Number: 950143-81-4. It has a molecular weight of 206.2. The IUPAC name for this compound is ethyl 3-methylisoxazolo[5,4-b]pyridine-6-carboxylate.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis. The reaction mixture was cooled to room temperature, and the obtained solid was filtered, washed with cold water, and dried under vacuum to afford pure intermediate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10N2O3/c1-3-14-10(13)8-5-4-7-6(2)12-15-9(7)11-8/h4-5H,3H2,1-2H3. This code provides a unique identifier for the molecular structure of the compound.

Chemical Reactions Analysis

The Dimroth rearrangement, a type of isomerization of heterocycles, has been used in the synthesis of condensed pyrimidines, which are key structural fragments of antiviral agents. This rearrangement involves the relocation of two heteroatoms in heterocyclic systems or in their substituents via the processes of ring opening and ring closure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. The shipping temperature is normal.

Scientific Research Applications

• Synthesis and Reactivity :

  • A study by Davidkov and Simov (1981) explains the synthesis of 5-methyl-3H-oxazolo[4,5-b]pyridine-2-thione, a compound related to Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate, through the reaction of 6-methyl-2-amino-3-hydroxypyridine with potassium ethylxanthate, leading to various thioureas (Davidkov & Simov, 1981).
  • Zhu, Lan, and Kwon (2003) describe the use of Ethyl 2-methyl-2,3-butadienoate, closely related to Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate, in a phosphine-catalyzed annulation reaction to synthesize tetrahydropyridines (Zhu, Lan, & Kwon, 2003).

• Chemical Transformations and Derivative Synthesis :

  • Gelmi et al. (1992) report the synthesis of Oxazolo[5,4-b]pyridines, closely related to the compound , by heating iminophosphoranes with alkylideneoxazol-5(4H)-ones (Gelmi et al., 1992).
  • Mutterer and Weis (1976) describe the synthesis of pyridine carboxylic acids from 3-pyridinols, leading to oxazolo[4,5-b]pyridine derivatives, highlighting a method of obtaining compounds similar to Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate (Mutterer & Weis, 1976).

• Photophysical Properties and Potential Applications :

  • Krzyżak, Śliwińska, and Malinka (2015) studied the fluorescence properties of new ester derivatives of Isothiazolo[4,5-b]pyridine, which could inform the potential applications of Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate in fields like material sciences or bioimaging (Krzyżak, Śliwińska, & Malinka, 2015).

• Biological Activity and Potential Medicinal Applications :

  • Mohamed (2021) describes the synthesis of compounds involving ethyl iminothiazolopyridine-4-carboxylate, a structure related to Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate, and their potential biological activities, suggesting possible medicinal applications (Mohamed, 2021).

Mechanism of Action

While the specific mechanism of action for Ethyl 3-methyl-[1,2]oxazolo[5,4-b]pyridine-6-carboxylate is not mentioned in the search results, similar compounds have shown promising neuroprotective and anti-inflammatory properties. They have been found to inhibit ER stress, apoptosis, and the NF-kB inflammatory pathway.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.